Cas no 13290-48-7 ((3-methylphenyl)(piperidin-1-yl)methanone)

• Product Name: (3-methylphenyl)(piperidin-1-yl)methanone
• CAS No: 13290-48-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1231824
• PubChem ID: 83314
• Update Time: 2025-04-20

(3-methylphenyl)(piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-methylphenyl)(piperidin-1-yl)methanone
• 1-(3-Methylbenzoyl)piperidine
• methanone, (3-methylphenyl)-1-piperidinyl-
• Piperidine, 1-(3-methylbenzoyl)-
• (3-methylphenyl)-piperidin-1-ylmethanone
• 3-Methylphenyl(piperidino) ketone
• AA-504/07992063
• R 228
• DTXSID80157844
• R-228
• AKOS003869238
• 13290-48-7
• m-toluic acid piperidide
• SCHEMBL12969
• AI3-31642

• Inchi： 1S/C13H17NO/c1-11-6-5-7-12(10-11)13(15)14-8-3-2-4-9-14/h5-7,10H,2-4,8-9H2,1H3
• InChI Key： RZQSYVFYSMVASQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)N1CCCCC1

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31